
Application Notes and Protocols: The Use of
Ultrasonic Energy in Reactive Dye Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The application of ultrasonic energy in the textile industry, particularly in dyeing processes,

presents a significant advancement over conventional methods. This technology utilizes high-

frequency sound waves (typically above 20 kHz) to create cavitation bubbles in the dye bath.

The collapse of these bubbles generates localized high temperature and pressure, leading to a

range of physical and chemical effects that enhance the dyeing process. For reactive dyes,

which form a covalent bond with the fiber, ultrasound-assisted dyeing offers numerous

advantages, including improved dye uptake, increased fixation, and enhanced fastness

properties. Furthermore, this method often allows for dyeing at lower temperatures and with

reduced processing times and chemical consumption, making it a more sustainable and

environmentally friendly alternative.[1][2][3][4][5]

Mechanism of Action
Ultrasonic energy enhances the reactive dyeing process through several key mechanisms:

Cavitation: The formation and collapse of microscopic bubbles in the dye bath create intense

localized energy. This energy can break down dye aggregates into smaller particles, leading

to a more uniform and stable dye dispersion.[1][3]
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Enhanced Mass Transfer: The agitation caused by cavitation disrupts the boundary layer

around the fiber, accelerating the diffusion of dye molecules from the bulk solution to the fiber

surface.[1][2][6]

Increased Fiber Swelling: Ultrasound can increase the swelling of fibers, such as cotton,

which opens up the polymer structure and facilitates the penetration of dye molecules into

the fiber interior.[1]

Degassing: The ultrasonic waves help to remove dissolved or entrapped air from the fiber

capillaries, allowing for better contact between the dye and the fiber.[2][6][7]

Accelerated Reaction Rate: The localized heating and pressure from cavitation can increase

the rate of the chemical reaction between the reactive dye and the fiber, leading to faster and

more efficient dye fixation.[8]

Quantitative Data Summary
The following tables summarize the comparative data from various studies on the application of

ultrasonic energy in reactive dyeing versus conventional methods.
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Parameter
Conventional
Dyeing

Ultrasonic-
Assisted
Dyeing

Percentage
Improvement

Reference

Color Strength

(K/S)
Lower Higher 5-230% [4][5][9][10]

Dye Fixation

(%F)
Standard Higher >17% [6]

Dyeing Time
12 hours (Cold

Pad-Batch)

8 hours (Cold

Pad-Batch)
33% reduction [4]

Dyeing

Temperature
60-80°C 20-50°C

Lower

temperature
[11]

Salt

Concentration
Standard Reduced

Significant

reduction
[3][12]

Water

Consumption
Standard Reduced Not specified [2]

Energy

Consumption
Higher Lower

Significant

reduction
[2][3]

Fastness
Property

Conventional
Dyeing

Ultrasonic-
Assisted
Dyeing

Improvement Reference

Washing

Fastness
Good Excellent Improved [2][6][11]

Rubbing

Fastness
Good Excellent Improved [2][11]

Light Fastness Good
Good to

Excellent
Improved [6]
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Protocol 1: Ultrasound-Assisted Exhaust Dyeing of
Cotton Fabric with Reactive Dyes
Materials:

Bleached cotton fabric

Reactive dye (e.g., C.I. Reactive Red 195, C.I. Reactive Blue 250)

Glauber's salt (Sodium Sulfate)

Soda ash (Sodium Carbonate)

Acetic acid

Ultrasonic bath (e.g., 40 kHz frequency)

Beakers

Heating plate with magnetic stirrer

Spectrophotometer for color measurement

Procedure:

Preparation of Dye Bath:

Prepare the dye bath with the required amount of reactive dye, Glauber's salt, and water.

The liquor-to-material ratio is typically maintained at 20:1.

Dyeing Process:

Immerse the pre-wetted cotton fabric in the dye bath.

Place the beaker in the ultrasonic bath.

Begin sonication and simultaneously raise the temperature of the dye bath to the desired

level (e.g., 50-60°C).
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Continue the dyeing process with sonication for the specified duration (e.g., 45-60

minutes).

After the initial dyeing period, add the pre-dissolved soda ash to the dye bath to initiate

dye fixation.

Continue the dyeing with sonication for another 30-45 minutes.

After-treatment:

After dyeing, remove the fabric from the dye bath and rinse it with cold water.

Soaping: Wash the dyed fabric with a 2 g/L non-ionic detergent solution at boiling

temperature for 10-15 minutes to remove unfixed dye.

Rinse the fabric thoroughly with hot and then cold water.

Neutralize the fabric with a 0.5-1.0 g/L acetic acid solution.

Finally, rinse the fabric with cold water and air dry.

Protocol 2: Ultrasound-Assisted Cold Pad-Batch Dyeing
of Cotton Fabric
Materials:

Bleached cotton fabric

Reactive dye

Alkali (e.g., Sodium silicate, Caustic soda)

Wetting agent

Padding mangle

Ultrasonic bath

Polyethylene bags
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Procedure:

Padding:

Prepare the padding liquor containing the reactive dye, alkali, and wetting agent.

Pad the cotton fabric through the liquor using a padding mangle to achieve a specific wet

pick-up percentage (e.g., 70-80%).

Ultrasonic Treatment:

Immediately after padding, immerse the fabric in an ultrasonic bath filled with water at a

controlled temperature (e.g., 25-30°C) for a short duration (e.g., 5-10 minutes). This step

enhances dye penetration.

Batching:

After the ultrasonic treatment, roll the fabric and enclose it in a polyethylene bag to prevent

drying and allow for dye fixation.

Store the batched fabric at room temperature for a reduced batching time (e.g., 8 hours)

compared to the conventional 12-24 hours.[4]

Wash-off:

After the batching period, wash off the fabric as described in the after-treatment section of

Protocol 1 to remove hydrolyzed and unfixed dye.
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Caption: Experimental workflow for ultrasound-assisted exhaust dyeing.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1604529?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Effects in Dye Bath

Consequences for Dyeing

Final Outcomes

Ultrasonic Energy
(>20 kHz) Acoustic Cavitation

Micro-agitation

Increased Fiber Swelling

Dye De-aggregation

Degassing of Fiber

Accelerated Reaction

Boundary Layer Disruption

Improved Dye Uptake Improved Levelness

Enhanced Dye Fixation Better Fastness Properties

Click to download full resolution via product page

Caption: Mechanism of ultrasonic energy in reactive dyeing.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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